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Compound of Interest

Compound Name: 2,2-Dimethyl-3-octanone

CAS No.: 5340-64-7

Cat. No.: B1266652 Get Quote

This guide provides a comprehensive technical overview of 2,2-Dimethyl-3-octanone,

systematically detailing its nomenclature, physicochemical properties, synthesis, spectroscopic

characterization, and safety protocols. Designed for researchers, scientists, and professionals

in drug development and chemical synthesis, this document synthesizes established scientific

principles with practical, field-proven insights.

IUPAC Nomenclature and Structural Elucidation
The systematic name for the ketone with the chemical structure C10H20O, featuring an eight-

carbon chain with a carbonyl group at the third position and two methyl groups at the second

position, is 2,2-dimethyloctan-3-one[1][2].

The naming convention follows the systematic rules set forth by the International Union of Pure

and Applied Chemistry (IUPAC):

Identify the Parent Chain: The longest continuous carbon chain containing the carbonyl

group is an octane (eight carbons).

Numbering the Chain: The chain is numbered from the end that gives the carbonyl carbon

the lowest possible number. In this case, numbering from the right gives the carbonyl group

the '3' position.

Identifying Substituents: Two methyl groups are present on the second carbon atom.
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Assembling the Name: The substituents are named and numbered, followed by the parent

chain name with the "-e" replaced by "-one" to denote a ketone. The position of the carbonyl

group is indicated before the suffix.

Thus, the name is constructed as 2,2-dimethyl-octan-3-one.

Structural Diagram
Caption: 2D structure of 2,2-dimethyloctan-3-one.

Physicochemical Properties
Understanding the physicochemical properties of 2,2-Dimethyl-3-octanone is crucial for its

application in synthesis and product formulation.

Property Value Source

Molecular Formula C10H20O PubChem[1]

Molecular Weight 156.27 g/mol PubChem[1]

CAS Number 5340-64-7 ChemSynthesis[3]

Appearance Not specified, likely a liquid -

Boiling Point Not experimentally determined -

Melting Point Not experimentally determined -

Density Not experimentally determined -

SMILES CCCCCC(=O)C(C)(C)C PubChem[1]

InChI
InChI=1S/C10H20O/c1-5-6-7-

8-9(11)10(2,3)4/h5-8H2,1-4H3
PubChem[1]

Synthesis of 2,2-Dimethyl-3-octanone
The synthesis of 2,2-Dimethyl-3-octanone can be achieved through various organic synthesis

methodologies. One plausible approach involves the Grignard reaction, a robust method for

forming carbon-carbon bonds.
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Grignard Reaction Protocol
This protocol outlines the synthesis of 2,2-Dimethyl-3-octanone from pivalonitrile and

pentylmagnesium bromide.

Step 1: Preparation of Pentylmagnesium Bromide (Grignard Reagent)

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and

a magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of 1-bromopentane in anhydrous diethyl ether to the magnesium

turnings.

Maintain a gentle reflux until all the magnesium has reacted to form a dark grey solution of

pentylmagnesium bromide.

Step 2: Reaction with Pivalonitrile

Cool the Grignard reagent to 0 °C in an ice bath.

Slowly add a solution of pivalonitrile (2,2-dimethylpropanenitrile) in anhydrous diethyl ether to

the stirred Grignard solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Step 3: Hydrolysis and Workup

Pour the reaction mixture slowly into a stirred solution of aqueous ammonium chloride to

quench the reaction and hydrolyze the intermediate imine.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.
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Step 4: Purification

Purify the crude 2,2-Dimethyl-3-octanone by vacuum distillation.

Synthesis Workflow Diagram

Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Addition

Step 3: Hydrolysis

1-Bromopentane + Mg Pentylmagnesium Bromidein dry ether

Intermediate IminePivalonitrile

2,2-Dimethyl-3-octanoneAqueous Workup (NH4Cl)

Click to download full resolution via product page

Caption: Grignard synthesis workflow for 2,2-Dimethyl-3-octanone.

Spectroscopic Analysis
Spectroscopic data is essential for the structural confirmation and purity assessment of 2,2-
Dimethyl-3-octanone.

Mass Spectrometry (MS)
The mass spectrum of 2,2-Dimethyl-3-octanone would be expected to show a molecular ion

peak [M]+ at m/z 156. Key fragmentation patterns would include the loss of alkyl groups,

particularly the stable tert-butyl cation. The NIST WebBook provides mass spectrometry data

for this compound, showing a base peak at m/z 57[2].
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Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in the molecule. For

2,2-Dimethyl-3-octanone, the most characteristic absorption would be a strong peak for the

carbonyl (C=O) stretch, typically appearing in the range of 1715-1705 cm⁻¹. The NIST

WebBook provides an IR spectrum for 2,2-Dimethyl-3-octanone[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would provide detailed information about the hydrogen

environments. Expected signals include:

A singlet for the nine equivalent protons of the two methyl groups at C2.

A triplet for the methyl protons at the end of the pentyl chain.

Multiplets for the methylene protons of the pentyl chain.

¹³C NMR: The carbon NMR spectrum would show distinct signals for each unique carbon atom.

Key signals would include:

A downfield signal for the carbonyl carbon.

A signal for the quaternary carbon at C2.

Signals for the methyl carbons at C2.

Signals for the carbons of the pentyl chain.

Potential Applications
While specific industrial applications for 2,2-Dimethyl-3-octanone are not widely documented,

aliphatic ketones, in general, have diverse uses. They are often utilized as solvents,

intermediates in organic synthesis, and in the fragrance industry[4]. Similar dimethyl-substituted

ketones have been investigated as intermediates for the synthesis of crop protection agents[5].

Given its structure, 2,2-Dimethyl-3-octanone could serve as a building block in the synthesis

of more complex molecules in the pharmaceutical and agrochemical industries.
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Safety and Handling
For safe handling of 2,2-Dimethyl-3-octanone, it is recommended to follow standard

laboratory safety procedures for flammable and potentially irritating chemicals.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.

Ventilation: Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of

vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat and ignition sources.

Disposal: Dispose of in accordance with local, state, and federal regulations.

It is advisable to consult the Safety Data Sheet (SDS) for detailed safety information. While a

specific SDS for 2,2-Dimethyl-3-octanone is not readily available, information for structurally

similar ketones can provide guidance[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethyl-3-octanone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethyl-3-octanone
https://webbook.nist.gov/cgi/inchi?ID=C5340647&Mask=80
https://www.chemsynthesis.com/base/chemical-structure-33655.html
https://study.com/academy/lesson/what-is-an-aliphatic-ketone-definition-structure-examples.html
https://patents.google.com/patent/EP0041671A1/en
https://patents.google.com/patent/EP0041671A1/en
https://dept.harpercollege.edu/chemistry/msds/Dimethyl-2-butanone%203,3-.pdf
https://www.benchchem.com/product/b1266652#iupac-name-for-2-2-dimethyl-3-octanone
https://www.benchchem.com/product/b1266652#iupac-name-for-2-2-dimethyl-3-octanone
https://www.benchchem.com/product/b1266652#iupac-name-for-2-2-dimethyl-3-octanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

